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Compound of Interest

Tetramethylrhodamine-5-
Compound Name:

isothiocyanate

Cat. No. B149028

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Tetramethylrhodamine-5-isothiocyanate (TRITC) powder, a widely used fluorescent label in
biological research. While an invaluable tool, TRITC is a chemical substance with specific
hazards that necessitate careful handling. This guide synthesizes information from safety data
sheets (SDS) and other technical resources to ensure its safe use in a laboratory setting. The
toxicological properties of this compound have not been fully investigated, and it should be
treated as a potentially hazardous substance at all times.[1][2]

Hazard Identification and Classification

TRITC is classified under the Globally Harmonized System (GHS) with several key hazards. It
is crucial to understand these classifications to implement appropriate safety measures. The
substance is identified as a skin and eye irritant, a potential respiratory and skin sensitizer, and
may cause respiratory irritation.[3]

Table 1: GHS Hazard Classification for TRITC
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Hazard Class GHS Category Hazard Statement
. . o H315: Causes skin
Skin Corrosion/lrritation Category 2 L
irritation.[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[3]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.[3]
) o H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction.[3]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[3]

| Hazardous to the Aquatic Environment (Long-term) | Category 3 | H412: Harmful to aquatic

life with long lasting effects.[4] |

Adherence to the following precautionary statements is mandatory to minimize risk.

Table 2: GHS Precautionary Statements for TRITC
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Type Code Precautionary Statement

Prevention P261 Avoid breathing dust.

) Wash skin thoroughly after
Prevention P264 _
handling.

] Use only outdoors or in a well-
Prevention P271 ]
ventilated area.

Contaminated work clothing
Prevention p272 must not be allowed out of the

workplace.

_ Wear protective gloves/ eye
Prevention P280 ) )
protection/ face protection.

In case of inadequate
Prevention P285 ventilation wear respiratory

protection.

IF ON SKIN: Wash with plenty

Response P302 + P352
of water.[3]

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep

comfortable for breathing.[3]

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

If experiencing respiratory
Response P342 + P311 symptoms: Call a POISON
CENTER/ doctor.

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
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| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |

Toxicological Profile

A critical aspect of TRITC's safety profile is the lack of comprehensive toxicological data. Many
standard toxicological assessments have not been performed. This data gap underscores the
need to handle the substance with caution, assuming it may be harmful until proven otherwise.

[2][5]

Table 3: Summary of Available Toxicological Data

Toxicological Endpoint Finding

Acute Oral, Dermal, or Inhalation Toxicity No data available.[5]

Skin Corrosion/Irritation Causes skin irritation.[3]

Serious Eye Damage/Irritation Causes serious eye irritation.[3]

_ , o May cause an allergic skin reaction; May cause
Respiratory or Skin Sensitization o
allergy or asthma symptoms if inhaled.[3]

Germ Cell Mutagenicity No data available.[5]

Not identified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA

| Reproductive Toxicity | No data available.[5] |

Exposure Controls and Personal Protective
Equipment (PPE)

To mitigate the identified hazards, a combination of engineering controls and personal
protective equipment (PPE) must be used. The hierarchy of controls prioritizes eliminating or
reducing the hazard at its source.
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Hierarchy of Controls for TRITC Powder

Elimination
(Not Feasible)

Substitution
(Use less hazardous dye if possible)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page
Figure 1: Hierarchy of controls adapted for handling TRITC powder.

Engineering Controls:

« Ventilation: Always handle TRITC powder in a well-ventilated area. A certified chemical fume
hood is strongly recommended to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): A hazard assessment should be performed for all tasks
involving TRITC.[7] The minimum required PPE includes:
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Table 4: Recommended Personal Protective Equipment (PPE)

Body Part

Eyes/Face

Protection

Safety Glasses | Goggles

Specification & Notes

Must be ANSI Z87.1
compliant and equipped
with side shields.[7]
Chemical splash goggles
are required if there is a
splash hazard.

Hands

Disposable Gloves

Nitrile gloves are the minimum
requirement for incidental
contact.[7] They should be
removed and replaced
immediately after contact with

the chemical.

Body

Lab Coat

A standard lab coat should be
worn to protect skin and

clothing.

Respiratory

Respirator

When handling the powder
outside of a fume hood, a
NIOSH-approved N95 (US) or
equivalent particulate
respirator is required to

prevent inhalation.

| Feet | Closed-toe Shoes | Required for all laboratory work.[7] |

Handling, Storage, and Experimental Protocols

Proper procedures for handling and storage are essential for both safety and maintaining the

integrity of the reagent.

Storage:

o Store at -20°C upon receipt.[2][8]
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o Keep the container tightly closed and in a dry environment.

e Protect from light and moisture.[9][10] The material is light, air, and moisture sensitive.

e When stored correctly, the powder is stable for at least 2-4 years.[2][9]

Safe Handling Workflow / Protocol for Solubilization: This protocol outlines the steps for safely
preparing a stock solution from TRITC powder.
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Start: Prepare Stock Solution

Step 1: Prepare Workspace
- Work within a chemical fume hood.
- Gather all necessary materials.

:

Step 2: Don Full PPE
- Lab Coat
- Nitrile Gloves
- Safety Goggles
- N95 Respirator (if required)

:

Step 3: Handle Powder
- Do not weigh powder in the open.
- If possible, add solvent directly to the manufacturer's vial.

Step 4: Dissolve Powder
- TRITC is soluble in DMSO, DMF, or Methanol (~5 mg/mL).

- Purge solvent with inert gas.
- Slowly add solvent to powder and mix.

Step 5: Clean Up & Storage
- Tightly cap the stock solution.
- Store at -20°C, protected from light.
- Dispose of contaminated consumables.

Step 6: Final Safety Step
- Doff PPE correctly.
- Wash hands thoroughly with soap and water.

End: Stock Solution Ready

Click to download full resolution via product page

Figure 2: A standard workflow for the safe handling and solubilization of TRITC powder.
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First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.
First Aid Measures:

Table 5: First Aid Procedures for TRITC Exposure

Exposure Route Action

Move the person to fresh air. If the
individual experiences respiratory

Inhalation symptoms such as coughing, wheezing,
or shortness of breath, call a physician
immediately.[3]

Immediately take off all contaminated clothing.
_ Rinse the affected skin area with copious
Skin Contact o
amounts of soap and water. If skin irritation or a

rash occurs, consult a physician.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Call an

ophthalmologist for evaluation.[3]

| Ingestion | Wash out the mouth with water. Immediately make the victim drink water (two
glasses at most). Do not induce vomiting. Consult a physician.[11] |

Spill Response:

o Personal Precautions: Ensure adequate ventilation and wear full PPE, including respiratory
protection.

o Containment & Cleanup: For a small spill, collect the material taking precautions to minimize
dust.[11] A wet mop can be used for the final cleanup.[11] Place the collected material into a
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suitable, sealed container for disposal.[11] The floor may become slippery.[11] Do not allow
the substance to enter sewers or surface water.[3]

o Large Spills: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.

Fire-Fighting Measures:

« Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or appropriate foam.[5]

o Hazardous Combustion Products: Thermal decomposition may produce oxides of carbon,
nitrogen, and sulfur.[11]

Emergency Event
(Spill or Exposure)

Assess Situation
(Is it safe to respond?)

Spill Exposure

Exposure Occurred

Spill Occurred

Small Spill:
- Don PPE
- Contain & Clean Up
- Dispose as Waste

Large Spill: Inhalation: Skin Contact: Eye Contact:
- Evacuate Area

- Notify EHS

- Move to Fresh Air - Remove Clothing - Rinse with Water (15 min)
- Seek Medical Aid - Wash with Soap/Water - Seek Medical Aid

Click to download full resolution via product page

Figure 3: Logical flow for responding to emergencies involving TRITC.
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Physical and Chemical Properties

Understanding the basic properties of TRITC is helpful for its proper handling and use.

Table 6: Physical and Chemical Properties of 5-TRITC

Property Value
Red to purple crystalline powder or solid.
Appearance
[219][11]
CAS Number 80724-19-2 (for 5-TRITC isomer).
Molecular Formula C25H21N303S.[2]
Molecular Weight 443.52 g/mol .
Soluble in organic solvents like DMSO and
. dimethylformamide (~5 mg/ml).[2] Also soluble
Solubility ) . .
in methanol.[9] Sparingly soluble in aqueous
buffers.[2]
Storage Temperature -20°C.[2]

| Excitation/Emission Maxima | ~552 / 575 nm.[2] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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